Methyl 2-ethyl-2-pyrrolidinecarboxylate hydrochloride
Overview
Description
Molecular Structure Analysis
The empirical formula of “Methyl 2-ethyl-2-pyrrolidinecarboxylate hydrochloride” is C8H16ClNO2 . Its molecular weight is 193.67 . The SMILES string representation of its structure is O=C(OC)C1(CC)NCCC1.Cl .Physical and Chemical Properties Analysis
“this compound” has an empirical formula of C8H16ClNO2 and a molecular weight of 193.67 . Unfortunately, the web search results did not provide more detailed physical and chemical properties.Scientific Research Applications
Chemical Modification and Applications of Biopolymers
- Xylan Derivatives for Drug Delivery: The modification of xylan, a biopolymer, to create ethers and esters provides insights into the functionalization of similar compounds. Such derivatives have been explored for applications in drug delivery, highlighting the potential of chemical modifications to enhance biopolymer properties for specific applications (Petzold-Welcke et al., 2014).
Recycling and Reuse of Polymers
- Chemical Recycling of Polyethylene Terephthalate (PET): Research into the chemical recycling of PET demonstrates the broader potential of chemical processes to recover and repurpose materials. Techniques such as hydrolysis and glycolysis were employed, showcasing the utility of chemical transformations in sustainability efforts (Karayannidis & Achilias, 2007).
Pharmaceutical Applications of Chemical Solvents
- N-Methyl-2-pyrrolidone (NMP) in Pharmaceutical Sciences: NMP, a strong solubilizing agent, has significant applications in pharmaceutical sciences, illustrating the role of chemical solvents in enhancing drug solubility and efficacy. This highlights the importance of understanding the chemical properties and applications of solvents in drug formulation and delivery (Jouyban et al., 2010).
Biomaterials for Tissue Engineering
- Polymeric Biomaterials Research: The development of new families of poly(ester-ether)s and their application in scaffolds for tissue engineering showcases the potential of chemical synthesis in creating materials with specific mechanical and biological properties. This research area highlights the relevance of chemical modifications in developing advanced materials for medical applications (Bhaw-Luximon et al., 2014).
Safety and Hazards
“Methyl 2-ethyl-2-pyrrolidinecarboxylate hydrochloride” is classified as Acute Tox. 4 Oral according to the GHS07 classification . The hazard statements include H302, and the precautionary statements are P301 + P312 + P330 . It’s important to handle this compound with care and follow safety guidelines.
Properties
IUPAC Name |
methyl 2-ethylpyrrolidine-2-carboxylate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2.ClH/c1-3-8(7(10)11-2)5-4-6-9-8;/h9H,3-6H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REODVNLVQIGMQY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1(CCCN1)C(=O)OC.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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